molecular formula C12H18N2O2 B8656928 Benzyl 3-aminobutan-2-ylcarbamate

Benzyl 3-aminobutan-2-ylcarbamate

Cat. No. B8656928
M. Wt: 222.28 g/mol
InChI Key: KZUDFCMHTSRJAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 3-aminobutan-2-ylcarbamate is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

benzyl N-(3-aminobutan-2-yl)carbamate

InChI

InChI=1S/C12H18N2O2/c1-9(13)10(2)14-12(15)16-8-11-6-4-3-5-7-11/h3-7,9-10H,8,13H2,1-2H3,(H,14,15)

InChI Key

KZUDFCMHTSRJAI-UHFFFAOYSA-N

Canonical SMILES

CC(C(C)NC(=O)OCC1=CC=CC=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of butane-2,3-diamine (4.8 g, 54.5 mmol) in water (50 mL) containing bromocresol green as indicator was slowly added a solution of methane sulfonic acid (10.46 g) in water (50 mL) until a blue to yellow color transition was observed. The mixture was diluted with ethanol (100 mL) and to it was added a solution of Cbz-Cl (7.61 g, 45.5 mmol) in DME (50 mL) and aqueous AcOK (w/v=50%) to maintain the pale-green color. The reaction mixture was stirred (RT, 1 h), concentrated under reduced pressure, treated with water and filtered. The solution was washed with toluene, basified with 40% aqueous NaOH and extracted with toluene (4×100 mL). The combined organic layers were washed with brine, dried over MgSO4, filtered and concentrated under reduced pressure to afford benzyl 3-aminobutan-2-ylcarbamate (4.2 g, 35%) as a colorless oil. Mass calculated for C12H18N2O2=222.28. found: [M−H]+=221.2.
Quantity
4.8 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10.46 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
7.61 g
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

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